Cas no 704890-84-6 (2-(5'-Bromo-2,2'-bithiophen-5-yl)methylenemalononitrile)

• Product Name: 2-(5'-Bromo-2,2'-bithiophen-5-yl)methylenemalononitrile
• CAS No: 704890-84-6
• MF: C₁₂H₅BrN₂S₂
• MW: 321.215498685837
• MDL: MFCD06214120
• CID: 2953092
• PubChem ID: 354334543
• Update Time: 2025-06-14

2-(5'-Bromo-2,2'-bithiophen-5-yl)methylenemalononitrile Chemical and Physical Properties

Names and Identifiers

• 2-[(5'-Bromo-[2,2'-bithiophen]-5-yl)methylene]malononitrile
• 2-[(5'-Bromo-[2,2'-bithiophen]-5-yl)methylene]propanedinitrile
• BS-45247
• 2-({5'-bromo-[2,2'-bithiophen]-5-yl}methylidene)propanedinitrile
• 704890-84-6
• B5458
• SCHEMBL15105764
• MFCD06214120
• 2-((5 inverted exclamation marka-Bromo-[2,2 inverted exclamation marka-bithiophen]-5-yl)methylene)malononitrile
• GZLRCTASJSGPHL-UHFFFAOYSA-N
• T71252
• 2-((5'-bromo-[2,2'-bithiophen]-5-yl)methylene)malononitrile
• CS-0378077
• 2-[[5-(5-bromothiophen-2-yl)thiophen-2-yl]methylidene]propanedinitrile
• 2-((5'-bromo-2,2'-bithiophen-5-yl)methylene)malononitrile
• 2-((5'-Bromo-(2,2'-bithiophen)-5-yl)methylene)malononitrile
• 835-027-4
• 2-(5'-Bromo-2,2'-bithiophen-5-yl)methylenemalononitrile

• MDL： MFCD06214120
• Inchi： 1S/C12H5BrN2S2/c13-12-4-3-11(17-12)10-2-1-9(16-10)5-8(6-14)7-15/h1-5H
• InChI Key： GZLRCTASJSGPHL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=CC=C(/C=C(\C#N)/C#N)S2)S1

Computed Properties

• Exact Mass: 319.90775g/mol
• Monoisotopic Mass: 319.90775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Melting Point: 200.0 to 204.0 deg-C
• λmax: 421(CH3CN)(lit.)

2-(5'-Bromo-2,2'-bithiophen-5-yl)methylenemalononitrile Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes Bi- and oligothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes

Additional information on 2-(5'-Bromo-2,2'-bithiophen-5-yl)methylenemalononitrile

Comprehensive Overview of 2-(5'-Bromo-2,2'-bithiophen-5-yl)methylenemalononitrile (CAS No. 704890-84-6)

2-(5'-Bromo-2,2'-bithiophen-5-yl)methylenemalononitrile (CAS No. 704890-84-6) is a highly specialized organic compound that has garnered significant attention in the fields of materials science and organic electronics. This compound, characterized by its unique bithiophene backbone and malononitrile functional group, exhibits remarkable electronic properties, making it a promising candidate for applications in organic semiconductors, photovoltaic devices, and sensors. Its molecular structure, which includes a bromine substituent, further enhances its versatility in synthetic chemistry and material design.

In recent years, the demand for organic electronic materials has surged, driven by the growing interest in flexible electronics and sustainable energy solutions. Researchers and industry professionals frequently search for compounds like 2-(5'-Bromo-2,2'-bithiophen-5-yl)methylenemalononitrile due to their potential in optoelectronic applications. The compound's ability to facilitate charge transport and its tunable electronic properties make it a subject of intense study. Moreover, its compatibility with solution-processing techniques aligns with the industry's shift toward cost-effective and scalable manufacturing methods.

The synthesis of 2-(5'-Bromo-2,2'-bithiophen-5-yl)methylenemalononitrile involves a series of well-documented reactions, including cross-coupling and condensation steps. Its bithiophene core is particularly noteworthy, as it contributes to the compound's conjugated system, which is essential for achieving high electron mobility. This property is critical for applications in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Additionally, the presence of the malononitrile group introduces strong electron-withdrawing characteristics, further optimizing its performance in photovoltaic cells.

One of the most frequently asked questions about 2-(5'-Bromo-2,2'-bithiophen-5-yl)methylenemalononitrile revolves around its stability and solubility in common organic solvents. These factors are crucial for its practical application in device fabrication. Studies have shown that the compound demonstrates excellent thermal stability, which is advantageous for processing at elevated temperatures. Its solubility in solvents like chloroform and tetrahydrofuran (THF) further enhances its usability in thin-film deposition techniques, such as spin-coating and inkjet printing.

Another area of interest is the compound's potential role in emerging technologies, such as wearable electronics and bio-sensors. The integration of 2-(5'-Bromo-2,2'-bithiophen-5-yl)methylenemalononitrile into flexible substrates could pave the way for innovative devices that combine high performance with mechanical durability. Furthermore, its electrochemical properties are being explored for use in energy storage systems, including supercapacitors and battery electrodes.

From an environmental perspective, the compound's potential contribution to green chemistry initiatives is also noteworthy. Its use in organic photovoltaics aligns with global efforts to reduce reliance on fossil fuels and develop renewable energy sources. As the scientific community continues to investigate sustainable materials, 2-(5'-Bromo-2,2'-bithiophen-5-yl)methylenemalononitrile stands out as a key player in advancing these goals.

In summary, 2-(5'-Bromo-2,2'-bithiophen-5-yl)methylenemalononitrile (CAS No. 704890-84-6) is a multifaceted compound with broad applications in advanced materials and electronic devices. Its unique combination of electronic, thermal, and solubility properties makes it a valuable asset for researchers and engineers alike. As the demand for high-performance organic materials grows, this compound is poised to play a pivotal role in shaping the future of optoelectronics and sustainable technology.